erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside
erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside
erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside is a natural product found in Aspalathus linearis with data available.
Brand Name:
Vulcanchem
CAS No.:
412029-03-9
VCID:
VC0161237
InChI:
InChI=1S/C27H36O13/c1-35-17-11-15(6-7-16(17)31)25(40-27-24(34)23(33)22(32)20(12-29)39-27)21(13-30)38-26-18(36-2)9-14(5-4-8-28)10-19(26)37-3/h4-7,9-11,20-25,27-34H,8,12-13H2,1-3H3
SMILES:
COC1=CC(=CC(=C1OC(CO)C(C2=CC(=C(C=C2)O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC)C=CCO
Molecular Formula:
C27H36O13
Molecular Weight:
568.572
erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside
CAS No.: 412029-03-9
Cat. No.: VC0161237
Molecular Formula: C27H36O13
Molecular Weight: 568.572
* For research use only. Not for human or veterinary use.
Specification
| Description | erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside is a natural product found in Aspalathus linearis with data available. |
|---|---|
| CAS No. | 412029-03-9 |
| Molecular Formula | C27H36O13 |
| Molecular Weight | 568.572 |
| IUPAC Name | 2-[3-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-2-[4-(3-hydroxyprop-1-enyl)-2,6-dimethoxyphenoxy]propoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C27H36O13/c1-35-17-11-15(6-7-16(17)31)25(40-27-24(34)23(33)22(32)20(12-29)39-27)21(13-30)38-26-18(36-2)9-14(5-4-8-28)10-19(26)37-3/h4-7,9-11,20-25,27-34H,8,12-13H2,1-3H3 |
| Standard InChI Key | BPUKWANBFFNAJE-RLMPZANRSA-N |
| SMILES | COC1=CC(=CC(=C1OC(CO)C(C2=CC(=C(C=C2)O)OC)OC3C(C(C(C(O3)CO)O)O)O)OC)C=CCO |
| Appearance | Powder |
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